molecular formula C58H72N2O19 B1192045 7-O-(Amino-PEG4)-paclitaxel

7-O-(Amino-PEG4)-paclitaxel

Cat. No.: B1192045
M. Wt: 1101.21
InChI Key: VDNLACHAGAYEKT-QFWHBDSMSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-O-(Amino-PEG4)- paclitaxel is a PEG Linker that may be useful in the development of antibody drug conjugates (ADCs).

Scientific Research Applications

Enhanced Drug Delivery Systems

  • Graphene Oxide-Based Nanocarrier for Paclitaxel : Xu et al. (2015) developed a novel drug delivery system using graphene oxide (GO) to improve the utilization rate of paclitaxel. They connected paclitaxel to biocompatible polyethylene glycol and introduced it to the surface of GO sheets, forming a nanocarrier that showed high cytotoxicity to cancer cells while being non-toxic to cells without linked paclitaxel (Xu et al., 2015).

  • Polymeric Micelle for Efficient Breast Cancer Therapy : Xiang et al. (2018) synthesized a stable PTX-binding micelle using poly (ethylene glycol)-block-dendritic polylysine, which demonstrated enhanced tumor accumulation and improved in vivo therapeutic efficacy in breast cancer treatment (Xiang et al., 2018).

  • Self-Assembling Nanoparticle for Ovarian Cancer : Xiao et al. (2009) reported the development of a telodendrimer-based nanoparticle for paclitaxel delivery, which exhibited similar in vitro cytotoxic activity against ovarian cancer cells as the free drug and achieved superior anti-tumor effects in murine models of ovarian cancer (Xiao et al., 2009).

  • PEGylated Paclitaxel Nanosuspension : Yin et al. (2015) designed a PTX nanosuspension formulation eliminating the dependence on toxic organic solvents, which showed increased antitumor efficacy (Yin et al., 2015).

Improved Solubility and Stability

  • Highly Water Soluble Paclitaxel Derivatives : Lee et al. (2005) synthesized water-soluble paclitaxel polyethylene glycol esters to increase the solubility of paclitaxel, reducing its toxicity and enhancing anti-tumor activity (Lee et al., 2005).

  • Cholic Acid-Terminated Dendritic Lysine-PEG : Alba and Enriquez (2018) synthesized a polymer as an alternative solubilizing agent for paclitaxel delivery, addressing the adverse reactions associated with the use of Cremophor EL in chemotherapy (Alba & Enriquez, 2018).

  • Water-Soluble Paclitaxel Prodrugs : Feng et al. (2002) attached paclitaxel to polyethylene glycol through amino acid spacers, improving water solubility and demonstrating enhanced in vitro cytotoxicity and in vivo antitumor activity (Feng et al., 2002).

Targeted Therapy and Improved Efficacy

  • Nanoparticles for Targeted Cancer Chemotherapy : Wang et al. (2016) engineered a prodrug-based nano-drug delivery system for co-encapsulating hydrophilic and hydrophobic anti-tumor drugs, showing high tumor-targeting capacity and strong anti-tumor activity in lung cancer treatment (Wang et al., 2016).

  • Folic Acid-Modified PEG Functionalized Hydroxyapatite Nanoparticles : Venkatasubbu et al. (2013) synthesized nanoparticles for targeted drug delivery, showing an initial rapid release followed by sustained release of paclitaxel (Venkatasubbu et al., 2013).

Properties

Molecular Formula

C58H72N2O19

Molecular Weight

1101.21

IUPAC Name

[(1S,2S,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-9-[3-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]propanoyloxy]-15-[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1-hydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate

InChI

InChI=1S/C58H72N2O19/c1-35-41(76-54(68)47(64)46(38-16-10-7-11-17-38)60-52(66)39-18-12-8-13-19-39)33-58(69)51(78-53(67)40-20-14-9-15-21-40)49-56(6,50(65)48(75-36(2)61)45(35)55(58,4)5)42(32-43-57(49,34-74-43)79-37(3)62)77-44(63)22-24-70-26-28-72-30-31-73-29-27-71-25-23-59/h7-21,41-43,46-49,51,64,69H,22-34,59H2,1-6H3,(H,60,66)/t41-,42-,43+,46-,47+,48+,49?,51-,56+,57-,58+/m0/s1

InChI Key

VDNLACHAGAYEKT-QFWHBDSMSA-N

SMILES

CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)OC(=O)CCOCCOCCOCCOCCN)C)OC(=O)C

Appearance

Solid powder

Purity

>95% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

7-O-(Amino-PEG4)- paclitaxel

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
7-O-(Amino-PEG4)-paclitaxel
Reactant of Route 2
7-O-(Amino-PEG4)-paclitaxel
Reactant of Route 3
7-O-(Amino-PEG4)-paclitaxel
Reactant of Route 4
7-O-(Amino-PEG4)-paclitaxel
Reactant of Route 5
Reactant of Route 5
7-O-(Amino-PEG4)-paclitaxel
Reactant of Route 6
Reactant of Route 6
7-O-(Amino-PEG4)-paclitaxel

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.